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Compound of Interest

Compound Name: Divema

Cat. No.: B1212742 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of all

laboratory chemicals is paramount. This document provides essential procedural guidance for

the personal protective equipment (PPE), operational handling, and disposal of Divema, also

known as Pyran Copolymer, which is a copolymer of divinyl ether and maleic anhydride.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for Divema is not readily available, a conservative

approach to safety necessitates evaluating the hazards of its constituent monomers: divinyl

ether and maleic anhydride. Maleic anhydride is corrosive and can cause severe skin burns,

eye damage, and respiratory irritation.[1][2][3][4][5] Divinyl ether is a flammable and reactive

chemical, posing a fire and explosion hazard.[6] The toxicity of the Divema copolymer itself has

been shown to be related to its molecular weight.[7]

Given these potential hazards, the following personal protective equipment is mandatory when

handling Divema in a laboratory setting.

Recommended Personal Protective Equipment (PPE) for Handling Divema:

Safety Operating Guide
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PPE Category Specification Rationale

Hand Protection
Impervious chemical-resistant

gloves (e.g., Nitrile, Neoprene).

To prevent skin contact with

potentially corrosive and

sensitizing material.

Eye Protection
Chemical splash goggles or a

full-face shield.

To protect eyes from dust

particles and potential

splashes.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling Divema powder

or if ventilation is inadequate.

To prevent inhalation of

airborne particles which may

cause respiratory irritation.[2]

[4]

Body Protection
A lab coat or chemical-

resistant apron.

To protect against skin contact

and contamination of personal

clothing.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

Experimental Workflow for Handling Divema:
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Preparation

Handling

Post-Handling & Cleanup

Consult Safety Data Sheets (SDS) for monomers

Ensure engineering controls (fume hood, ventilation) are operational

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid Divema in a fume hood to avoid dust inhalation

Use non-sparking tools if there is a risk of static discharge

Keep containers tightly closed when not in use

Decontaminate work surfaces thoroughly

Remove PPE carefully to avoid cross-contamination

Wash hands and exposed skin thoroughly with soap and water

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Divema in a laboratory setting.
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Disposal Plan
Proper disposal of Divema and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow for Divema Waste:

Waste Collection

Disposal Procedure

Collect excess solid Divema and contaminated materials in a clearly labeled, sealed container

Do not mix with other waste streams unless compatibility is confirmed

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal guidelines

Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations

Options may include incineration or landfilling by a licensed waste disposal contractor

Click to download full resolution via product page

Caption: A step-by-step guide for the proper disposal of Divema waste.

Quantitative Data Summary
Quantitative toxicological data for Divema is not readily available. However, the data for its

monomer, maleic anhydride, provides a basis for assessing potential hazards.
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Toxicological Data for Maleic Anhydride:

Data Point Value Species Reference

Oral LD50 400 mg/kg Rat [4]

Dermal LD50 2620 mg/kg Rabbit [4]

OSHA PEL
0.25 ppm (8-hour

TWA)
N/A [8]

ACGIH TLV
0.0025 ppm (8-hour

TWA)
N/A [8]

Key:

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit.

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit

Value.

TWA: Time-Weighted Average.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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